4-Cyclopropoxy-6-methylpyridin-3-amine

• Molecular Formula: C9H12N2O
• Molecular Weight: 164.20 g/mol
• IUPAC Name: 4-cyclopropyloxy-6-methylpyridin-3-amine
• InChI: InChI=1S/C9H12N2O/c1-6-4-9(8(10)5-11-6)12-7-2-3-7/h4-5,7H,2-3,10H2,1H3
• InChI Key: RDUHVUBSYMTJNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=N1)N)OC2CC2

Description

Chemical Structure and Properties 4-Cyclopropoxy-6-methylpyridin-3-amine is a pyridine derivative featuring a cyclopropoxy group (-O-C₃H₅) at the 4-position, a methyl group (-CH₃) at the 6-position, and an amine group (-NH₂) at the 3-position. Its molecular formula is C₉H₁₂N₂O, with a molecular weight of 164.21 g/mol.

Preparation Methods

Retrosynthetic Analysis and Strategic Approaches

The target compound’s structure necessitates disconnection into two key fragments:

• Pyridine core : 4-Hydroxy-6-methylpyridin-3-amine or its halogenated analogs.
• Cyclopropoxy group : Introduced via alkylation or cross-coupling.

Critical considerations include:

• Regioselectivity in pyridine functionalization.
• Protection/deprotection of the amine to prevent N-alkylation.
• Catalytic systems for challenging C–O bond formations.

Primary Synthetic Routes

Method 1: Direct O-Alkylation of 4-Hydroxy-6-methylpyridin-3-amine

Reagents :
- 4-Hydroxy-6-methylpyridin-3-amine, cyclopropylmethyl bromide, Cs₂CO₃, DMF.
Procedure :
1. Alkylation : React 4-hydroxy-6-methylpyridin-3-amine (1.0 eq) with cyclopropylmethyl bromide (1.1 eq) in DMF at 80°C for 6–8 h using Cs₂CO₃ (1.2 eq) as base.
2. Workup : Quench with H₂O, extract with CH₂Cl₂, and purify via silica gel chromatography (EtOAc/hexane).
Yield : 74–87%.
Key Insights :
- Cs₂CO₃ enhances O-selectivity over N-alkylation due to its strong basicity and solubility in DMF.
- Elevated temperatures shift equilibrium toward the alkoxide intermediate, favoring O-alkylation.

Table 1: Optimization of O-Alkylation Conditions

Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Cs₂CO₃	DMF	80	6	87
K₂CO₃	DMF	80	6	62
NaH	THF	60	12	45

Method 2: Nitration-Reduction Sequence

Reagents :
- 4-Cyclopropoxy-6-methylpyridine, HNO₃/H₂SO₄, H₂/Pd-C.
Procedure :
1. Nitration : Treat 4-cyclopropoxy-6-methylpyridine with fuming HNO₃ in H₂SO₄ at 0°C to install nitro group at position 3.
2. Reduction : Catalytically hydrogenate the nitro group using 10% Pd-C in EtOH at 25°C for 24 h.
Yield : 58–65% (over two steps).
Challenges :
- Nitration regioselectivity is influenced by electron-donating cyclopropoxy and methyl groups, directing substitution to position 3.
- Over-reduction or ring saturation may occur without precise hydrogenation control.

Method 3: Buchwald-Hartwig Amination of 3-Bromo-4-cyclopropoxy-6-methylpyridine

Reagents :
- 3-Bromo-4-cyclopropoxy-6-methylpyridine, NH₃, Pd(OAc)₂, Xantphos, Cs₂CO₃, dioxane.
Procedure :
1. Coupling : React 3-bromo precursor (1.0 eq) with NH₃ (5.0 eq) in dioxane at 100°C for 24 h using Pd(OAc)₂/Xantphos.
2. Purification : Isolate via acid-base extraction (HCl/NaOH) and recrystallization (EtOH/H₂O).
Yield : 65–78%.
Advantages :
- High regioselectivity for C–N bond formation at position 3.
- Tolerates electron-donating substituents on pyridine.

Mechanistic Considerations and Side Reactions

Competing N-Alkylation in O-Functionalization

• Risk : The 3-amino group may undergo alkylation if unprotected.
• Mitigation :
  • Use bulky bases (e.g., Cs₂CO₃) to deprotonate the hydroxy group preferentially.
  • Employ temporary protecting groups (e.g., acetyl) for the amine, removed post-alkylation via hydrolysis.

Cyclopropoxy Group Stability

• Acid Sensitivity : Cyclopropane rings may undergo ring-opening under strongly acidic conditions (e.g., HNO₃).
• Thermal Stability : Prolonged heating above 100°C risks decomposition; microwave-assisted synthesis reduces reaction times.

Comparative Analysis of Synthetic Routes

Table 2: Route Comparison for 4-Cyclopropoxy-6-methylpyridin-3-amine

Method	Advantages	Limitations	Yield (%)	Scalability
Direct O-Alkylation	High yield, minimal steps	Requires 4-hydroxy precursor	87	Industrial
Nitration-Reduction	Avoids halogenated intermediates	Poor regioselectivity in nitration	65	Lab-scale
Buchwald-Hartwig	Precise C–N bond formation	Costly catalysts, long reaction time	78	Pilot-scale

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-6-methylpyridin-3-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the pyridine ring, where nucleophiles such as amines or thiols replace the existing substituents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium or hydrogen peroxide in the presence of a catalyst.

Reduction: Lithium aluminum hydride in anhydrous ether or sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide or potassium carbonate.

Major Products Formed

Oxidation: Formation of corresponding pyridine N-oxide derivatives.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of substituted pyridine derivatives with various functional groups.

Scientific Research Applications

4-Cyclopropoxy-6-methylpyridin-3-amine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex pyridine derivatives and heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential lead compound in drug discovery for the treatment of various diseases.

Industry: Utilized in the development of advanced materials, such as liquid crystals and organic semiconductors.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-6-methylpyridin-3-amine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby reducing inflammation . The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Key Structural and Functional Differences

The compound 1-Cyclopropylpyrrolidin-3-amine (CAS 936221-78-2, C₇H₁₄N₂, MW 126.20 g/mol) serves as a relevant comparator due to shared cyclopropane/amine motifs but distinct structural frameworks:

Parameter	4-Cyclopropoxy-6-methylpyridin-3-amine	1-Cyclopropylpyrrolidin-3-amine
Molecular Formula	C₉H₁₂N₂O	C₇H₁₄N₂
Molecular Weight	164.21 g/mol	126.20 g/mol
Core Structure	Aromatic pyridine ring	Saturated pyrrolidine ring
Functional Groups	Amine, cyclopropoxy, methyl	Amine, cyclopropyl
Oxygen Content	1 oxygen atom	None
Potential Applications	Drug intermediates, agrochemicals	Agrochemicals, bioactive molecules
Safety Data	Limited information	Skin/eye irritation; consult physician

Functional Implications

• Aromaticity vs.
• Safety Profile : While 1-Cyclopropylpyrrolidin-3-amine is documented to cause skin/eye irritation , analogous hazards for 4-Cyclopropoxy-6-methylpyridin-3-amine remain uncharacterized, necessitating further toxicological studies.

Reactivity and Stability

• Cyclopropane Stability : The cyclopropoxy group in the pyridine derivative may exhibit greater steric hindrance than the cyclopropyl-substituted pyrrolidine, influencing metabolic degradation pathways.
• Amine Reactivity : The primary amine in both compounds could participate in nucleophilic reactions, but the pyridine ring’s electron-withdrawing effect may reduce the amine’s basicity compared to the pyrrolidine analog.

Q & A

Q. What strategies mitigate instability of 4-Cyclopropoxy-6-methylpyridin-3-amine in biological matrices?

• Methodological Answer : Use stabilizers like ascorbic acid in cell culture media to prevent oxidation. For in vivo studies, formulate as PEGylated nanoparticles to enhance plasma half-life. Monitor degradation via microsampling LC-MS/MS at multiple timepoints .